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Introduction

Recent research has identified RLIP76 (Ral-interacting protein of 76 kDa), also known as
RalBP1, as a critical protein in cancer progression and survival. RLIP76 is a multifunctional
protein involved in several cellular processes, including endocytosis, stress response, and
multi-drug resistance.[1][2][3] Its overexpression in various cancer cell lines and tumors is
associated with poor prognosis.[3][4] Consequently, RLIP76 has emerged as a promising
therapeutic target. These application notes provide detailed protocols for utilizing animal
models to study the effects of inhibiting RLIP76, a concept that may be relevant to the intended
query regarding "RO-76".

Mechanism of Action and Signaling Pathway

RLIP76 functions as a stress-responsive transporter, extruding glutathione conjugates of
electrophilic compounds and chemotherapeutic agents from cells.[3][4] This contributes to drug
resistance. Furthermore, RLIP76 is a key component of the Ras-Ral signaling pathway and
influences other critical pathways such as the Akt/mTOR pathway, which are central to cell
survival, proliferation, and apoptosis.[1][2] Inhibition of RLIP76 has been shown to induce
apoptosis in cancer cells and suppress tumor growth in vivo.[5][6][7]

RLIP76 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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